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Compound of Interest

(5-(4-Methoxyphenyl)pyridin-3-
Compound Name:

yl)methanol
CAS No.: 887974-21-2
Cat. No.: B3043631

Get Quote

Executive Summary & Strategic Context

In the development of kinase inhibitors and biaryl pharmacophores, (5-(4-
Methoxyphenyl)pyridin-3-yl)methanol represents a critical intermediate. It is typically
synthesized via a Suzuki-Miyaura cross-coupling between (5-bromopyridin-3-yl)methanol and
4-methoxyphenylboronic acid.

This guide moves beyond basic assignment to address the primary challenge in this synthesis:
distinguishing the product from unreacted starting materials and protodeboronated byproducts
using NMR spectroscopy. We compare the target molecule's spectral signature against its
specific precursors to provide a self-validating analytical workflow.

Comparative Analysis: Product vs. Precursors

The most common failure mode in this synthesis is incomplete conversion or purification
issues. The table below outlines the diagnostic signals required to differentiate the target
product from its precursors.
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Table 1: Diagnostic Signhal Comparison (1H NMR in

DMSO-ds)
Precursor A: (5- Precursor B: 4-
Feature Target Product Bromopyridin-3- Methoxyphenylboron
yl)methanol ic acid
0 8.75 (s, 1H)(Pyridine o
) ) ) 0 8.58 (s, 1H)(Pyridine 8 7.80 (d, 2H)(Ortho
Key Shift (Aromatic) H-6, deshielded by )
H-6, less deshielded) to Boron)
aryl)
, _ _ 0 3.82 (s, 3H) 0 3.78 (s, 3H)
Key Shift (Aliphatic) None
(Methoxy) (Methoxy)

Hydroxyl Signal

6 5.35 (t, 1H)(CH2-OH
coupling)

5 5.42 (t, 1H)(CH2-OH

coupling)

0 7.90 (s, 2H)(B(OH)z,
Broad)

Coupling Pattern

AABB' + 3
Singlets(Phenyl +
Pyridine)

3 Singlets (AMX)
(Pyridine only)

AA'BB'(Phenyl only)

Solubility (CDCls)

Moderate

Good

Poor (often requires
DMSO/MeOD)

Expert Insight: The presence of a singlet at 6 8.75 ppm is the definitive "Go/No-Go" signal. If
this signal is absent, the biaryl bond has not formed, regardless of the presence of a methoxy

peak (which could be unreacted boronic acid).

Detailed Spectral Interpretation
Solvent Selection Strategy

e DMSO-ds (Recommended): Essential for visualizing the hydroxyl proton (OH) and confirming
the integrity of the hydroxymethyl group. The higher viscosity also sharpens the relaxation of
the pyridine protons.
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o CDClIs: Useful for routine checks, but the OH proton often broadens or exchanges, appearing
as a vague hump or disappearing entirely.

1H NMR Assignment (400 MHz, DMSO-de)

The spectrum is defined by two distinct aromatic systems: the electron-deficient pyridine ring
and the electron-rich phenyl ring.
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o Shift (6 o J-Coupling Structural
Position Multiplicity Integral .
ppm) (Hz) Logic
Most
deshielded;
d (apparent ]
Py-H6 8.75 | 1H J~20 adjacentto N
s
and Phenyl

ring current.

Adjacentto N
and CH20H,;
d (apparent )
Py-H2 8.52 ) 1H J~20 slightly
S
shielded

relative to H6.

Located
between the
two

Py-H4 7.98 t (apparents) 1H J~20 )
substituents;
shielded by

resonance.

Ortho to
Pyridine;

Ph-H2'/6' 7.65 d 2H J=88 deshielded by
the

heterocycle.

Ortho to
Methoxy;
strongly
shielded by
O-donating

Ph-H3'/5' 7.08 d 2H J=838

effect.

OH 5.35 t 1H J=58 Triplet
indicates
coupling to

CHz; confirms
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alcohol is not
oxidized.

Methylene
bridge;
collapses to
singlet if D20

CH:z 4.62 d 2H J=5.8

shake is

performed.

Characteristic
OCHs 3.82 s 3H - methoxy

singlet.

13C NMR Assignment (100 MHz, DMSO-ds)
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Carbon Type Shift (6 ppm) Assignment Mechanistic Note

Deshielded by direct
C-O (Ar) 159.8 Ph-C4'

oxygen attachment.

Alpha to Nitrogen;
C-N (Py) 147.5 Py-C6 _ _

heavily deshielded.
C-N (Py) 146.2 Py-C2 Alpha to Nitrogen.
C-Quat 138.0 Py-C3 Ipso to hydroxymethyl.
C-Quat 135.5 Py-C5 Ipso to phenyl ring.
C-H (Py) 133.0 Py-C4 Beta to Nitrogen.
C-Quat 129.5 Ph-C1' Ipso to pyridine.
C-H (Ph) 128.4 Ph-C2'/6' Meta to methoxy.

Ortho to methoxy
C-H (Ph) 114.8 Ph-C3'/5' _

(shielded).

Typical benzylic-like
CH2 61.2 -CH20H P ) Y

alcohol shift.

Standard methoxy
OCHs 55.6 -OCHs

shift.

Logic Flow for Structural Validation

The following decision tree illustrates the logical workflow a chemist should follow when

analyzing the crude reaction mixture.
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Analyze Crude 1H NMR

(DMSO-d6) Complex Multiplets

Is Methoxy Singlet Present?
(~3.8 ppm)

Check Pyridine H6 Region FAILED: No Methoxy group.
(8.5 - 8.8 ppm) Check Boronic Acid addition.

Signal at 8.58 ppm only? Signal at 8.75 ppm present?

Unreacted Bromide Precursor Analyze 7.0 - 7.7 ppm Region

(Coupling Failed)

Missing Pyridine Pyridine (3s) + Phenyl (2d)

CONFIRMED PRODUCT

CUNELE @AY (o Pyl el i) (5-(4-Methoxyphenyl)pyridin-3-yl)ymethanol

Unreacted Boronic Acid

(Check Catalyst)

Click to download full resolution via product page

Figure 1: NMR decision tree for validating the Suzuki coupling of (5-(4-
Methoxyphenyl)pyridin-3-yl)methanol.

Experimental Protocol
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Sample Preparation (Standardized)

To ensure the shifts match the guide above, follow this specific preparation protocol:

Mass: Weigh 5-10 mg of the dried solid.

Solvent: Add 0.6 mL of DMSO-de (99.9% D).

o Note: Do not use CDCIs if you need to quantify the alcohol purity, as the OH peak width
varies too much.

Homogenization: Sonicate for 30 seconds. Ensure no suspended solids remain
(suspensions cause line broadening).

Acquisition:
o Pulse Angle: 30°
o Relaxation Delay (d1): 1.0 second (sufficient for qualitative ID; increase to 5s for gNMR).

o Scans: 16 (1H), 512 (13C).

Troubleshooting Common Impurities
o Water (in DMSO): Appears at ~3.33 ppm.

e Pinacol (from Boronate Esters): If a boronate ester was used instead of the acid, look for a
singlet at ~1.23 ppm (12H).

o Triphenylphosphine Oxide: If PPhs ligands were used, look for multiplets in the 7.50-7.70
ppm region, which often overlap with the Phenyl-H2'/6' signals of the product.

References
e Suzuki Coupling Methodology & Pyridine Derivatives

o Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of
Organoboron Compounds. Chemical Reviews, 95(7), 2457—-2483.
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e Spectral Data Grounding (Analogous Compounds)

o National Institutes of Health (NIH) / NCBI. (2020). 3,5-disubstituted pyridines with potent
activity against drug-resistant Mycobacterium tuberculosis.

 NMR Solvent Data & Impurities

o Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common
Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512—
7515.

o Specific Fragment Shifts (Pyridine-Methanol)

o Royal Society of Chemistry. (2015).[1] Supporting Information: Synthesis of 5-substituted
nicotinaldehyde derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1.rsc.org [rsc.org]

¢ To cite this document: BenchChem. [Advanced Spectral Characterization Guide: (5-(4-
Methoxyphenyl)pyridin-3-yl)methanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3043631/docs#advanced-spectral-characterization-
guide-5-4-methoxyphenyl-pyridin-3-yl-methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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